N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide
• InChI: InChI=1S/C10H13NO3/c1-7-3-4-8(9(12)5-7)11-10(13)6-14-2/h3-5,12H,6H2,1-2H3,(H,11,13)
• InChI Key: SAEHNTBMOVFSSF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)COC)O

Description

N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide, also known as paracetamol amide, is a chemical compound that is derived from paracetamol. It is an important intermediate in the synthesis of various pharmaceuticals and is widely used in scientific research. In

Mechanism of Action

The exact mechanism of action of N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide is not fully understood. However, it is believed to act as an analgesic and antipyretic agent by inhibiting the production of prostaglandins in the body. Prostaglandins are responsible for causing pain and inflammation, and by inhibiting their production, N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide can reduce pain and fever.
Biochemical and Physiological Effects:
N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide has been shown to have a number of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, and it has been shown to modulate the immune system. In addition, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide is a useful intermediate in the synthesis of various pharmaceuticals and is widely used in scientific research. It is relatively easy to synthesize and is readily available. However, it has some limitations for lab experiments, such as its low solubility in water and its tendency to form aggregates in solution.

Future Directions

There are many future directions for research involving N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide. One area of research is the development of new pharmaceuticals based on this compound. Another area of research is the study of its biochemical and physiological effects, particularly its neuroprotective effects. Additionally, there is a need for further research into the synthesis and characterization of this compound, as well as its potential applications in other fields such as materials science.

Synthesis Methods

N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide can be synthesized through the reaction of N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide with methoxyacetyl chloride in the presence of a base such as sodium hydroxide. The reaction yields N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide as a white crystalline solid with a melting point of 129-131°C.

Scientific Research Applications

N-(2-hydroxy-4-methylphenyl)-2-methoxyacetamide is widely used in scientific research as an intermediate in the synthesis of various pharmaceuticals. It is also used as a starting material for the synthesis of other important compounds, such as N-(2-hydroxy-4-methylphenyl) acetamide and N-(2-hydroxy-4-methylphenyl) benzenesulfonamide.